Cas no 331652-57-4 (Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-)

• Product Name: Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-
• CAS No: 331652-57-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 1455929
• PubChem ID: 2829618
• Update Time: 2025-04-20

Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(5-chloro-2-nitrophenyl)-4-methyl-
• 1-(5-chloro-2-nitrophenyl)-4-methylPiperazine
• 331652-57-4
• AKOS000291082
• QJALYRKQDBXDOE-UHFFFAOYSA-N
• SCHEMBL3949905
• CCG-311440
• STK149344
• Oprea1_000583
• DA-30848

• Inchi： 1S/C11H14ClN3O2/c1-13-4-6-14(7-5-13)11-8-9(12)2-3-10(11)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key： QJALYRKQDBXDOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.07762
• Monoisotopic Mass: 255.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62